Cas no 72982-87-7 (2(1H)-PYRIDINONE, 4-METHOXY-6-METHYL-)

• Product Name: 2(1H)-PYRIDINONE, 4-METHOXY-6-METHYL-
• CAS No: 72982-87-7
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 3238200
• Update Time: 2026-04-24

2(1H)-PYRIDINONE, 4-METHOXY-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIDINONE, 4-METHOXY-6-METHYL-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2(1H)-PYRIDINONE, 4-METHOXY-6-METHYL-

4-Methoxy-6-methyl-2(1H)-pyridinone: A Versatile Heterocyclic Compound with Broad Applications

4-Methoxy-6-methyl-2(1H)-pyridinone (CAS No. 72982-87-7) is a significant heterocyclic compound that has garnered attention in various scientific and industrial fields. This pyridinone derivative is characterized by its unique molecular structure, featuring a methoxy group at the 4-position and a methyl group at the 6-position of the 2(1H)-pyridinone ring. Its chemical formula is C7H9NO2, and it exhibits a molecular weight of 139.15 g/mol.

The compound's physicochemical properties make it particularly interesting for researchers. With its moderate polarity and ability to form hydrogen bonds, 4-methoxy-6-methyl-2(1H)-pyridinone demonstrates good solubility in common organic solvents while maintaining reasonable stability under standard conditions. These characteristics contribute to its versatility in synthetic applications and material science.

In pharmaceutical research, 4-methoxy-6-methyl-2(1H)-pyridinone serves as a valuable building block for drug development. Its structure resembles bioactive moieties found in several therapeutic agents, making it particularly useful for creating novel heterocyclic compounds with potential biological activity. Recent studies have explored its incorporation into molecules targeting various disease pathways, though it's important to note that the compound itself is not classified as pharmaceutical active ingredient.

The material science field has shown growing interest in pyridinone derivatives like 72982-87-7 for their potential in creating advanced functional materials. Researchers are investigating their use in organic electronics, particularly as components in organic semiconductors or as ligands in coordination polymers. The compound's ability to coordinate with metal ions makes it promising for developing new catalytic systems and smart materials.

From a synthetic chemistry perspective, 4-methoxy-6-methyl-2(1H)-pyridinone offers multiple reactive sites that can be selectively modified. The 2(1H)-pyridinone core allows for various functionalization reactions, while the methoxy and methyl groups provide additional handles for chemical transformations. This versatility has led to its use in creating diverse molecular architectures for academic and industrial applications.

Recent advancements in green chemistry have highlighted the potential of 4-methoxy-6-methyl-2(1H)-pyridinone as a component in environmentally friendly processes. Its relatively benign environmental profile and the possibility of deriving it from renewable resources align with current sustainability trends in chemical manufacturing. Researchers are exploring its use in biocatalysis and other eco-friendly synthetic methodologies.

The analytical characterization of 72982-87-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which is crucial for research applications. Standard analytical data for 4-methoxy-6-methyl-2(1H)-pyridinone includes distinctive proton NMR signals corresponding to its aromatic protons and substituents, providing a fingerprint for quality control purposes.

In the context of current scientific trends, 4-methoxy-6-methyl-2(1H)-pyridinone has been mentioned in research exploring artificial intelligence in drug discovery. Computational chemists are using such heterocycles as test cases for developing predictive models of molecular properties and reactivity. This intersection of traditional chemistry with cutting-edge computational methods represents an exciting frontier in molecular science.

Handling and storage recommendations for 4-methoxy-6-methyl-2(1H)-pyridinone follow standard laboratory practices for organic compounds. It should be stored in a cool, dry place, protected from light and moisture. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the compound, as with all laboratory chemicals.

The commercial availability of 72982-87-7 has increased in recent years due to growing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer the compound in various purity grades, with analytical certificates to ensure quality. Current market trends show steady interest in such fine chemicals, particularly from the pharmaceutical and materials science sectors.

Future research directions for 4-methoxy-6-methyl-2(1H)-pyridinone may include exploring its photophysical properties for optoelectronic applications or investigating its potential as a ligand in transition metal catalysis. The compound's structural features suggest it could play a role in developing new functional materials with tailored properties for specific technological applications.

From a regulatory perspective, 4-methoxy-6-methyl-2(1H)-pyridinone is not currently subject to significant restrictions in most jurisdictions. However, researchers should always verify the latest regulatory status before initiating work with any chemical substance, as regulations may change based on new scientific findings or policy developments.

The synthesis of 72982-87-7 typically involves condensation reactions starting from appropriately substituted pyridine precursors. Various synthetic routes have been reported in the literature, with yields and purity depending on the specific method employed. Recent publications have focused on optimizing these synthetic procedures to improve efficiency and reduce environmental impact.

In conclusion, 4-methoxy-6-methyl-2(1H)-pyridinone represents an important heterocyclic scaffold with diverse applications across multiple scientific disciplines. Its combination of structural features, synthetic accessibility, and functional versatility ensures continued interest from researchers in chemistry, materials science, and related fields. As scientific understanding of such molecular systems deepens, new applications for this valuable compound are likely to emerge.